4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine
4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine
VUF10460 is a non-imidazole histamine H4 receptor agonist; binds to rat H4 receptor with a pKi of 7.46.
Brand Name:
Vulcanchem
CAS No.:
1028327-66-3
VCID:
VC0007307
InChI:
InChI=1S/C15H19N5/c1-19-7-9-20(10-8-19)14-11-13(17-15(16)18-14)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H2,16,17,18)
SMILES:
CN1CCN(CC1)C2=NC(=NC(=C2)C3=CC=CC=C3)N
Molecular Formula:
C₁₅H₁₉N₅
Molecular Weight:
269.34 g/mol
4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine
CAS No.: 1028327-66-3
Inhibitors
VCID: VC0007307
Molecular Formula: C₁₅H₁₉N₅
Molecular Weight: 269.34 g/mol
| CAS No. | 1028327-66-3 |
|---|---|
| Product Name | 4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine |
| Molecular Formula | C₁₅H₁₉N₅ |
| Molecular Weight | 269.34 g/mol |
| IUPAC Name | 4-(4-methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine |
| Standard InChI | InChI=1S/C15H19N5/c1-19-7-9-20(10-8-19)14-11-13(17-15(16)18-14)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H2,16,17,18) |
| Standard InChIKey | NIJGWJIOMPHDBP-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=NC(=NC(=C2)C3=CC=CC=C3)N |
| Canonical SMILES | CN1CCN(CC1)C2=NC(=NC(=C2)C3=CC=CC=C3)N |
| Description | VUF10460 is a non-imidazole histamine H4 receptor agonist; binds to rat H4 receptor with a pKi of 7.46. |
| Reference | [1]. Coruzzi G, et al. Selective histamine H3 and H4 receptor agonists exert opposite effects against the gastric lesions induced by HCl in the rat stomach. Eur J Pharmacol. 2011 Nov 1;669(1-3):121-7. |
| PubChem Compound | 25129523 |
| Last Modified | Nov 11 2021 |
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